4-Bromo-2,6-dichloro-N-(2-methyl-pyridin-3-yl)-benzenesulfonamide

• Molecular Formula: C12H9BrCl2N2O2S
• Molecular Weight: 396.1 g/mol
• IUPAC Name: 4-bromo-2,6-dichloro-N-(2-methylpyridin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C12H9BrCl2N2O2S/c1-7-11(3-2-4-16-7)17-20(18,19)12-9(14)5-8(13)6-10(12)15/h2-6,17H,1H3
• InChI Key: FCZUASJWXSPIAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)NS(=O)(=O)C2=C(C=C(C=C2Cl)Br)Cl

Description

4-Bromo-2,6-dichloro-N-(2-methyl-pyridin-3-yl)-benzenesulfonamide is a useful research compound. Its molecular formula is C12H9BrCl2N2O2S and its molecular weight is 396.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared from 4-bromo-2,6-dichlorobenzenesulfonyl chloride (1.00 g, 3.1 mmol) and 2-methyl-3-aminopyridine (0.33 g, 3.1 mmol) in pyridine (6 ml) according to the method of intermediate 1, to give the title compound as a yellow solid (0.80 g, 2.0 mmol, 65%). 5H (CDCl3, 300K) 8.31 (1H, dd J 4.8 Hz 1.4 Hz), 7.65 (1H, d J 1.4 Hz), 7.64 (2H, s), 7.10 (2H, m), 2.52 (3H, s). m/z (ES+, 70V) 396.9 (MH+).